2-(1-Methyl-1H-imidazol-5-yl)acetonitrile
Overview
Description
2-(1-Methyl-1H-imidazol-5-yl)acetonitrile, also known as MIA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MIA is a small molecule that can be synthesized in a laboratory setting, and it has been shown to possess a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile is not fully understood. However, it has been suggested that 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile exerts its effects through the modulation of various signaling pathways in cells. For example, 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has been shown to inhibit the activity of the enzyme glycogen synthase kinase 3 beta (GSK-3β), which plays a key role in the development of various diseases, including cancer and Alzheimer's disease. 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has also been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has been shown to have a range of biochemical and physiological effects. For example, 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has been shown to induce apoptosis (programmed cell death) in cancer cells. 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has also been shown to inhibit angiogenesis (the formation of new blood vessels), which is a key process in the development of cancer. Additionally, 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has been shown to have anti-inflammatory properties, which may make it a potential treatment for various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile in lab experiments is its small size, which makes it easy to manipulate and study. Additionally, 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile can be synthesized in large quantities, which makes it a cost-effective compound to use in research. However, one of the limitations of using 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.
Future Directions
There are several future directions for research on 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile. One area of research is the development of 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile-based therapies for cancer and other diseases. Another area of research is the elucidation of the mechanism of action of 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile, which may lead to the development of more effective therapies. Additionally, research on the biochemical and physiological effects of 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile may uncover new applications for this compound in the treatment of various diseases. Overall, 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile is a promising compound that has the potential to make a significant impact on scientific research in the coming years.
Scientific Research Applications
2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has been shown to have a range of scientific research applications. One of the most promising applications of 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile is in the field of cancer research. 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has been shown to have anti-cancer properties, and it has been studied as a potential treatment for various types of cancer, including breast cancer, lung cancer, and prostate cancer. 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has also been studied for its potential applications in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, 2-(1-Methyl-1H-imidazol-5-yl)acetonitrile has been studied for its potential applications in cardiovascular diseases, such as hypertension and atherosclerosis.
properties
IUPAC Name |
2-(3-methylimidazol-4-yl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N3/c1-9-5-8-4-6(9)2-3-7/h4-5H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZMMOAYLVDGGJQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC=C1CC#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
121.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1-Methyl-1H-imidazol-5-yl)acetonitrile | |
CAS RN |
41065-01-4 |
Source
|
| Record name | (1-Methyl-1H-imidazol-5-yl)acetonitrile hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-Methyl-1H-pyrazolo[3,4-d]pyridazin-4(5H)-one](/img/structure/B3265766.png)
![N-[(2-chlorophenyl)methyl]pyridin-2-amine](/img/structure/B3265785.png)
![5,6,7,8-Tetrahydrocyclohepta[b]pyridin-9-one](/img/structure/B3265795.png)
